Cas no 2138060-34-9 (4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide)

• Product Name: 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide
• CAS No: 2138060-34-9
• MF: C₁₂H₁₃N₅O₅S
• MW: 339.327120542526
• CID: 5998505
• PubChem ID: 165861872
• Update Time: 2025-05-30

4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138060-34-9
• 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide
• EN300-1167289

• Inchi： 1S/C12H13N5O5S/c18-17(19)8-3-5-9(6-4-8)23(20,21)16-12-15-14-11(22-12)10-2-1-7-13-10/h3-6,10,13H,1-2,7H2,(H,15,16)
• InChI Key： DMVUMAQOOVOEPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=NN=C(C2CCCN2)O1)(=O)=O

Computed Properties

• Exact Mass: 339.06373971g/mol
• Monoisotopic Mass: 339.06373971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 151Ų

Additional information on 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide

Comprehensive Overview of 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide (CAS No. 2138060-34-9)

The compound 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide, identified by its CAS No. 2138060-34-9, is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a 1,3,4-oxadiazole core with a pyrrolidine moiety and a nitrobenzene sulfonamide group, making it a versatile candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, given its unique structural features.

In recent years, the demand for novel heterocyclic compounds like 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide has surged due to their role in addressing drug-resistant infections and chronic diseases. The 1,3,4-oxadiazole ring, a key component of this molecule, is known for its bioisosteric properties, often mimicking carboxylic acids or esters, which enhances its pharmacokinetic profile. This aligns with the growing trend in computational drug design, where researchers leverage AI-driven molecular modeling to predict bioactivity and optimize lead compounds.

The pyrrolidine subunit in this compound introduces conformational rigidity, a feature highly sought after in central nervous system (CNS) drug development. With increasing global focus on neurodegenerative disorders such as Alzheimer's and Parkinson's diseases, CAS No. 2138060-34-9 is being explored for its ability to cross the blood-brain barrier (BBB). This is a critical factor in modern neurological therapeutics, as highlighted by recent publications in journals like Journal of Medicinal Chemistry.

Another area of interest is the nitro group attached to the benzene ring, which can be reduced to an amino group under physiological conditions. This property makes 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide a potential prodrug candidate, a strategy increasingly adopted to improve drug solubility and bioavailability. Such innovations are frequently discussed in forums on precision medicine and personalized therapeutics, reflecting the compound's relevance to contemporary healthcare challenges.

From a synthetic chemistry perspective, the preparation of CAS No. 2138060-34-9 involves multi-step reactions, including cyclization and sulfonylation techniques. These methods are often optimized using green chemistry principles, a topic gaining traction due to environmental concerns. Laboratories worldwide are adopting microwave-assisted synthesis and catalytic protocols to minimize waste and energy consumption, further elevating the compound's appeal in sustainable research.

In summary, 4-nitro-N-[5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide represents a convergence of structural ingenuity and therapeutic potential. Its study not only advances organic synthesis methodologies but also contributes to the broader goals of biomedical innovation and healthcare sustainability. As research progresses, this compound may well emerge as a cornerstone in next-generation pharmacotherapy.